6-methoxy-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one

• IUPAC Name: 6-methoxy-3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)chromen-2-one
• InChI: InChI=1S/C17H11N3O4/c1-22-12-4-5-14-11(7-12)8-13(17(21)23-14)16-19-15(20-24-16)10-3-2-6-18-9-10/h2-9H,1H3
• InChI Key: QWXOQGUSCKOZRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=O)C(=C2)C3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C17H11N3O4
• Molecular Weight: 321.29 g/mol
• CAS No.: 950283-18-8

Description

6-methoxy-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one, also known as MPOC, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. MPOC belongs to the family of chromones and has a unique chemical structure that makes it a promising candidate for further investigation.

Scientific Research Applications

Potential Antibacterial and Antifungal Properties

A study has synthesized a series of oxadiazole derivatives containing 2H-chromen-2-one moiety, similar in structure to the compound of interest. These derivatives exhibited promising antibacterial and antifungal activities. This suggests potential applications of 6-methoxy-3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one in developing new antimicrobial agents (Mahesh, Sanjeeva, Manjunath, & Venkata, 2022).

Anticancer Activity and Polymorphism

Another research explored the polymorphism of similar compounds, assuming their potential anticancer activity. This study's findings on the polymorphic structures and intermolecular interactions provide insights into the diverse applications of such compounds in cancer research (Shishkina et al., 2019).

Synthesis and Bio-Evaluation for Antimicrobial Activities

Further research involved the synthesis of novel derivatives of 8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide, closely related to the compound . These derivatives were evaluated for their antimicrobial, antifungal, and antimalarial activities, indicating the potential of 6-methoxy derivatives in medicinal chemistry (Shah, Patel, Rajani, & Karia, 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many pyridine-containing compounds are used in medicinal chemistry due to their ability to bind to various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields, such as medicinal chemistry, materials science, and chemical synthesis.